Cas no 147699-67-0 (1,2-Benzenedicarbonitrile, 4,5-bis(phenylthio)-)

• Product name: 1,2-Benzenedicarbonitrile, 4,5-bis(phenylthio)-
• CAS No: 147699-67-0
• MF: C₂₀H₁₂N₂S₂
• MW: 344.45268
• CID: 1318942
• PubChem ID: 14948822

1,2-Benzenedicarbonitrile, 4,5-bis(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 4,5-bis(phenylthio)-
• 4,5-bis(phenylsulfanyl)benzene-1,2-dicarbonitrile
• DTXSID10565913
• 4,5-Bis(phenylthio)phthalonitrileE
• 147699-67-0
• 4,5-bis(phenylsulfanyl)phthalonitrile
• 2-CYANO-4,5-BIS(PHENYLSULFANYL)PHENYL CYANIDE
• HS-6654
• AKOS003653508

• Inchi： InChI=1S/C20H12N2S2/c21-13-15-11-19(23-17-7-3-1-4-8-17)20(12-16(15)14-22)24-18-9-5-2-6-10-18/h1-12H
• InChI Key： XOHYJKFIHOYQKA-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)SC2=C(C=C(C(=C2)C#N)C#N)SC3=CC=CC=C3

Computed Properties

• Exact Mass: 344.04436
• Monoisotopic Mass: 344.04419074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• PSA: 47.58